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Compound of Interest

Compound Name: Methyllycaconitine citrate

Cat. No.: B15623064

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of Methyllycaconitine (MLA) citrate stock solutions for research applications. MLA citrate is a
potent and selective antagonist of the a7 nicotinic acetylcholine receptor (a7-nAChR)[1][2][3].

Accurate preparation of stock solutions is critical for ensuring experimental reproducibility and
obtaining reliable data.

Compound Data

Methyllycaconitine citrate is commercially available as a solid, typically a powder[4]. The
following table summarizes its key chemical and physical properties.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15623064?utm_src=pdf-interest
https://www.rndsystems.com/products/methyllycaconitine-citrate_1029
https://www.merckmillipore.com/INTL/en/product/Methyllycaconitine-Citrate-CAS-21019-30-7-Calbiochem,EMD_BIO-505208
https://hellobio.com/methyllycaconitine-citrate.html
https://www.benchchem.com/product/b15623064?utm_src=pdf-body
https://www.selleckchem.com/products/methyllycaconitine-citrate-mla-alpha7nachr-antagonist.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Citations
Molecular Formula C37H50N2010 ¢ CeHsO7 [1]
Molecular Weight 874.93 g/mol [1][5]
Purity Typically 295% [11[3]
Appearance Solid [6]

Up to 100 mM. May require
Solubility in Water sonication and warming for full  [1][3][7]

dissolution.

Up to 100 mM. Use of newly
Solubility in DMSO opened DMSO is [L1031[71181

recommended.

) -20°C, under desiccating
Storage (Solid) conditions [L1[31[61[7]

Aliguot and store at -20°C for
_ 1-3 months or -80°C for up to a
Storage (Stock Solution) ) [21[31[41[8]
year. Avoid repeated freeze-

thaw cycles.

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of MLA citrate in DMSO. This
is a common concentration used for subsequent dilutions into aqueous experimental buffers.

2.1 Materials

Methyllycaconitine citrate powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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o Calibrated micropipettes and sterile tips
o Vortex mixer

 Ultrasonic bath

2.2 Safety Precautions

o Methyllycaconitine is a toxic alkaloid. Handle with appropriate personal protective equipment
(PPE), including gloves, a lab coat, and safety glasses.

o Perform all weighing and solution preparation steps in a well-ventilated area or a chemical
fume hood.

o Consult the Safety Data Sheet (SDS) for detailed handling and disposal information[9].
2.3 Step-by-Step Procedure

o Equilibration: Before opening, allow the vial of MLA citrate powder to equilibrate to room
temperature for at least 60 minutes. This prevents condensation of atmospheric moisture
onto the hygroscopic compound[7].

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of MLA citrate powder.

o Calculation Example (for 1 mL of 10 mM stock):
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L x 0.001 L x 874.93 g/mol x 1000 mg/g
= Mass (mg) = 8.75 mg

« Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
tube containing the MLA citrate powder.

o Example: Add 1 mL of DMSO to 8.75 mg of MLA citrate.
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o Dissolution:
o Cap the tube securely and vortex thoroughly for 1-2 minutes.

o If the solid does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes[7]. Gentle warming to 37°C can also aid dissolution[7].

o Visually inspect the solution to ensure it is clear and free of any precipitate before use.
e Storage:
o Itis recommended to prepare and use the solution on the same day if possible[3].

o If storage is required, dispense the stock solution into small, single-use aliquots in tightly
sealed tubes to minimize freeze-thaw cycles[2][4].

o Store the aliquots at -20°C for up to one month or at -80°C for longer-term storage (6-12
months)[4][8].

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Methyllycaconitine
citrate stock solution.
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Caption: Workflow for preparing MLA citrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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citrate-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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